Cas no 34950-04-4 ((4-Methylphenyl)-3-pyridinyl-methanone)

(4-Methylphenyl)-3-pyridinyl-methanone structure
34950-04-4 structure
Product Name:(4-Methylphenyl)-3-pyridinyl-methanone
CAS No:34950-04-4
MF:C13H11NO
MW:197.232543230057
MDL:MFCD01532020
CID:295234
PubChem ID:12334985
Update Time:2025-04-19

(4-Methylphenyl)-3-pyridinyl-methanone Chemical and Physical Properties

Names and Identifiers

    • Methanone,(4-methylphenyl)-3-pyridinyl-
    • (4-methylphenyl)-pyridin-3-ylmethanone
    • 2,2',4,4',5,5'-HEXACHLOROBIPHENYL
    • (4-Methylphenyl)(pyridin-3-yl)methanone
    • AKOS009347377
    • SCHEMBL9002392
    • (4-Methylphenyl)-3-pyridinylmethanone
    • (4-Methylphenyl)-3-pyridinyl-methanone
    • SR-01000402047
    • SB52973
    • SR-01000402047-1
    • 34950-04-4
    • F0451-1890
    • F78919
    • AO-365/12057248
    • 3-(4-Methylbenzoyl)pyridine
    • DTXSID40491175
    • Pyridin-3-yl(p-tolyl)methanone
    • 3-[(4-methylphenyl)carbonyl]pyridine
    • Z385421404
    • EN300-73272
    • (4-methylphenyl)(3-pyridinyl)methanone
    • 4-METHYLPHENYL 3-PYRIDYL KETONE)
    • MDL: MFCD01532020
    • Inchi: 1S/C13H11NO/c1-10-4-6-11(7-5-10)13(15)12-3-2-8-14-9-12/h2-9H,1H3
    • InChI Key: CXDYOXSPZUWEQX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 197.08413
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.114
  • Boiling Point: 351.744°C at 760 mmHg
  • Flash Point: 174.381°C
  • Refractive Index: 1.58
  • PSA: 29.96

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